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Compound of Interest

Compound Name: CAY10499

Cat. No.: B10767128 Get Quote

Essential Safety and Handling Guide for
CAY10499
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

CAY10499, a non-selective lipase inhibitor. The following procedures are based on general

laboratory safety protocols for handling solid, potentially hazardous chemical compounds. All

users must consult the official Safety Data Sheet (SDS) provided by the manufacturer for

specific handling instructions.[1]

Personal Protective Equipment (PPE)
When handling CAY10499, a comprehensive approach to personal protection is essential to

minimize exposure risk. The following table summarizes the recommended PPE.
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Body Part Required PPE Specifications & Handling

Hands Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect for

tears or punctures before each

use. Wash hands thoroughly

with soap and water after

removing gloves.

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Eye protection is mandatory to

prevent contact with dust or

splashes. A face shield should

be considered when there is a

significant risk of splashing.

Respiratory
NIOSH-approved respirator (if

necessary)

Work in a well-ventilated area,

preferably in a chemical fume

hood, to minimize inhalation of

dust. If ventilation is

inadequate or when handling

large quantities, a NIOSH-

approved particulate respirator

is recommended.

Body Laboratory coat

A clean, buttoned lab coat

should be worn to protect

street clothing and skin from

contamination.

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of CAY10499.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store CAY10499 in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. The product information sheet specifies storage at

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10767128?utm_src=pdf-body
https://www.benchchem.com/product/b10767128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-20°C.[1]

Handling and Solution Preparation:

Work Area: Always handle the solid compound and prepare solutions in a well-ventilated

chemical fume hood to minimize inhalation exposure.

Weighing: To minimize dust generation, carefully weigh the compound in a fume hood.

Solution Preparation: When preparing solutions, slowly add the solid CAY10499 to the

solvent to avoid splashing. CAY10499 is soluble in organic solvents such as ethanol, DMSO,

and dimethylformamide (DMF).[1]

Spill Management:

Minor Spills (Solid):

Alert others in the area.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) office.

Prevent entry into the affected area.

Disposal:

Dispose of unused CAY10499 and any contaminated materials (e.g., gloves, wipes,

containers) as hazardous chemical waste in accordance with all local, state, and federal

regulations. Do not dispose of down the drain or in regular trash.
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Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Signaling Pathway Inhibition by CAY10499
CAY10499 is a non-selective lipase inhibitor, affecting multiple enzymes involved in lipid

metabolism and signaling. The diagram below illustrates the primary targets of CAY10499.
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CAY10499 Inhibition of Lipase Signaling Pathways

Lipid Substrates

Lipases (Inhibited by CAY10499)

Products

Triacylglycerols (TAG)

Diacylglycerols (DAG)

ATGL

Monoacylglycerols (MAG)
(e.g., 2-AG)

HSL

Free Fatty Acids

MAGL

Glycerol

MAGL

Fatty Acid Esters

Arachidonic Acid

FAAH

Ethanolamine

FAAH

ATGL HSL MAGL FAAH

CAY10499
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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